Cas no 1332874-92-6 (4-Tert-butyl-1-methyl-1H-imidazole-2-carboxylic acid)

• Product Name: 4-Tert-butyl-1-methyl-1H-imidazole-2-carboxylic acid
• CAS No: 1332874-92-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 4695190
• Update Time: 2023-08-15

4-Tert-butyl-1-methyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-1-methyl-1H-imidazole-2-carboxylic acid
• 4-(Tert-butyl)-1-methyl-1h-imidazole-2-carboxylic acid
• XZVJHEBCFLBJIO-UHFFFAOYSA-N
• 4-Tert-butyl-1-methyl-1H-imidazole-2-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-9(2,3)6-5-11(4)7(10-6)8(12)13/h5H,1-4H3,(H,12,13)
• InChI Key： XZVJHEBCFLBJIO-UHFFFAOYSA-N
• SMILES： OC(C1=NC(=CN1C)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 55.1